N-(3-chloro-2-methylphenyl)-1-(methylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H19ClN2O3S/c1-10-12(15)4-3-5-13(10)16-14(18)11-6-8-17(9-7-11)21(2,19)20/h3-5,11H,6-9H2,1-2H3,(H,16,18)
• InChI Key: FUFOOIIBUUVZRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C14H19ClN2O3S
• Molecular Weight: 330.8 g/mol
• Solubility: 16.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-chloro-2-methylphenyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a chemical compound that has gained interest in scientific research due to its potential applications in the field of medicine. It is commonly referred to as JNJ-193 and has been studied extensively for its pharmacological properties.

Mechanism of Action

JNJ-193 exerts its pharmacological effects by binding to the sigma-1 receptor. This receptor is involved in the regulation of various cellular processes and has been implicated in the pathogenesis of several medical conditions. JNJ-193 has been shown to modulate the activity of the sigma-1 receptor, leading to changes in cellular signaling pathways and ultimately resulting in its therapeutic effects.
Biochemical and Physiological Effects:
JNJ-193 has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various neurotransmitter systems, including the serotonin and dopamine systems. JNJ-193 has also been shown to have analgesic properties and has been studied for its potential use in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

JNJ-193 has several advantages for use in lab experiments. It has a high affinity for the sigma-1 receptor, making it a useful tool for studying the function of this receptor. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for research on JNJ-193. One area of interest is its potential use in the treatment of depression and anxiety. Another area of interest is its potential use in the treatment of chronic pain. Further studies are needed to determine the safety and efficacy of JNJ-193 in humans, as well as its potential use in other medical conditions.

Synthesis Methods

JNJ-193 can be synthesized using a variety of methods. One of the most common methods involves the reaction of 3-chloro-2-methylbenzoyl chloride with piperidine-4-carboxamide in the presence of a base. The resulting product is then treated with methylsulfonyl chloride to yield JNJ-193.

Scientific Research Applications

JNJ-193 has been studied extensively for its pharmacological properties. It has been shown to have potential applications in the treatment of various medical conditions such as depression, anxiety, and chronic pain. Studies have also shown that JNJ-193 has a high affinity for the sigma-1 receptor, which is involved in a variety of physiological processes.